Cas no 1298-55-1 (Tris(cyclopentadienyl)samarium)

• Product Name: Tris(cyclopentadienyl)samarium
• CAS No: 1298-55-1
• MF: C₁₅H₁₅Sm
• MW: 345.6396048069
• MDL: MFCD00013755
• CID: 83540
• PubChem ID: 102099
• Update Time: 2025-04-18

Tris(cyclopentadienyl)samarium Chemical and Physical Properties

Names and Identifiers

• Tris(cyclopentadienyl)samarium
• Tris(cyclopentadienyl)samarium(III)
• Samarium (III) tris(cyclopentadienyl)
• Samarium tricyclopentadienide
• samarium tris(cyclopentadienide)
• tris(eta5-cyclopenta-2,4-dien-1-yl)samarium
• Nsc339903
• Tri-.pi.-cyclopentadienylsamarium
• Samarium, tri-.pi.-cyclopentadienyl-
• TRIS(CYCLOPENTADIENYL)SAMARIUM (III)
• TRIS(CYCLOPENTADIENYL)SAMARIUM: 99.9% (REO)
• Samarium (III) tris(cyclopentadienyl) 99,9%
• 1298-55-1
• NSC 339903
• EINECS 215-075-7
• Tris(.eta.5-cyclopenta-2,4-dien-1-yl)samarium
• cyclopenta-1,3-diene;samarium(3+)
• DB-246447

• MDL： MFCD00013755
• Inchi： 1S/3C5H5.Sm/c3*1-2-4-5-3-1;/h3*1-5H;/q3*-1;+3
• InChI Key： KVPLAESAFJIHKL-UHFFFAOYSA-N
• SMILES： [Sm+3].[CH-]1C=CC=C1.[CH-]1C=CC=C1.[CH-]1C=CC=C1

Computed Properties

• Exact Mass: 347.03700
• Monoisotopic Mass: 347.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 58.1
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -15
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: powder
• Density: g/cm3
• Melting Point: 365 ºC
• Boiling Point: 41.5 °C at 760 mmHg
• Flash Point: 38 °C
• PSA: 0.00000
• LogP: 3.06450
• Solubility: React with water
• Sensitiveness: Air & Moisture Sensitive

Tris(cyclopentadienyl)samarium Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3395 4
• WGK Germany：3
• Hazard Category Code： 11-14/15
• Safety Instruction： S; S43; S7/8
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：III
• Risk Phrases：R11
• Packing Group：III
• Safety Term：4.1
• Packing Group：III
• Hazard Level：4.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Aromatic hydrocarbons